Cas no 1261936-19-9 (3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid
• CAS No: 1261936-19-9
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18320821
• CID: 2764598
• PubChem ID: 53226720
• Update Time: 2025-10-28

3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261936-19-9
• MFCD18320821
• 3-(3-CHLORO-5-METHYLPHENYL)-5-METHOXYBENZOIC ACID
• DTXSID90690338
• 3'-Chloro-5-methoxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid, 95%
• 3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid

• MDL： MFCD18320821
• Inchi： 1S/C15H13ClO3/c1-9-3-10(6-13(16)4-9)11-5-12(15(17)18)8-14(7-11)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： PQMIKGMKPMKIEN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid

3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid (CAS No. 1261936-19-9)

The compound 3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid, identified by the CAS registry number 1261936-19-9, is a structurally complex aromatic compound with significant potential in various fields of chemistry and pharmacology. This benzoic acid derivative features a substituted phenyl group attached to the third position of the benzoic acid ring, with a methoxy group at the fifth position, and a chloromethyl substituent at the third position of the phenyl ring. The compound's unique structure endows it with intriguing chemical and biological properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the importance of 3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for developing novel therapeutic agents targeting inflammatory diseases, including arthritis and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The aromatic nature of 3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid makes it an attractive candidate for use in organic electronics, particularly in the synthesis of conductive polymers and organic semiconductors. Recent advancements in this area have shown that derivatives of this compound can significantly enhance the charge transport properties of polymer-based materials, paving the way for their application in flexible electronics and optoelectronic devices.

The synthesis of 3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid involves a multi-step process that typically begins with the preparation of the substituted phenol derivative followed by Friedel-Crafts acylation or other coupling reactions to introduce the benzoic acid moiety. Optimization of reaction conditions, such as temperature, catalyst selection, and solvent choice, has been crucial in achieving high yields and purity levels required for subsequent applications.

From an environmental perspective, there is growing interest in understanding the fate and toxicity of CAS No. 1261936-19-9 in various ecosystems. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term impact on aquatic and terrestrial environments.

In conclusion, 3-(3-Chloro-5-methylphenyl)-5-methoxybenzoic acid (CAS No. 1261936-19-9) represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in its pharmacological and material science applications, underscores its significance as a valuable research tool and potential commercial product.